4-{2-[3-(2-chloro-6-fluorobenzyl)-4-hydroxy-2-oxo-1(2H)-pyridinyl]ethyl}benzenesulfonamide

• IUPAC Name: 4-[2-[3-[(2-chloro-6-fluorophenyl)methyl]-4-hydroxy-2-oxopyridin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H18ClFN2O4S/c21-17-2-1-3-18(22)15(17)12-16-19(25)9-11-24(20(16)26)10-8-13-4-6-14(7-5-13)29(23,27)28/h1-7,9,11,25H,8,10,12H2,(H2,23,27,28)
• InChI Key: UQGPQKYZUUVVMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC2=C(C=CN(C2=O)CCC3=CC=C(C=C3)S(=O)(=O)N)O)F
• Molecular Formula: C20H18ClFN2O4S
• DSSTOX Substance ID: DTXSID201115034
• Molecular Weight: 436.9 g/mol
• CAS RN: 477860-61-0

Description

The compound "4-{2-[3-(2-chloro-6-fluorobenzyl)-4-hydroxy-2-oxo-1(2H)-pyridinyl]ethyl}benzenesulfonamide" is a sulfonamide derivative, a class of compounds known for their diverse biological activities, including inhibition of carbonic anhydrases and cyclooxygenases, which are enzymes involved in various physiological and pathological processes. Sulfonamides are also explored for their potential antitumor properties .

Synthesis Analysis

The synthesis of sulfonamide derivatives often involves the formation of key intermediates through reactions with substituted benzaldehydes or benzylidene compounds, followed by further functionalization to achieve the desired sulfonamide structure . For example, the synthesis of 4-substituted benzenesulfonamides can start from substituted benzylidene compounds and proceed through reactions with hydrazinobenzenesulfonamide or other amines . The introduction of substituents such as fluorine atoms can significantly affect the biological activity of the resulting compounds .

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives is often characterized using various spectroscopic techniques, including FT-IR, NMR, UV-Vis, and X-ray crystallography . These techniques provide detailed information about the bond lengths, bond angles, and overall geometry of the molecule. For instance, density functional theory (DFT) calculations can complement experimental techniques by predicting vibrational frequencies, chemical shifts, and absorption wavelengths, which can be compared with experimental data to validate the molecular structure .

Chemical Reactions Analysis

Sulfonamide derivatives can participate in various chemical reactions, including the formation of Schiff bases through condensation with aldehydes . These reactions are crucial for the synthesis of novel compounds with potential biological activities. The presence of substituents such as fluorine or chlorine can influence the reactivity and binding affinity of these compounds to their biological targets .

Physical and Chemical Properties Analysis

The physical and chemical properties of sulfonamide derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The introduction of halogen atoms like fluorine and chlorine can enhance the binding potency of these compounds to enzymes like carbonic anhydrases . Additionally, the electronic properties, such as the distribution of electron density and the energy of frontier molecular orbitals, can be studied using computational methods to understand the reactivity and interaction of these compounds with biological targets .

Relevant Case Studies

Several sulfonamide derivatives have been evaluated for their biological activities, including their role as COX-2 inhibitors for the treatment of conditions like rheumatoid arthritis and osteoarthritis . Others have been studied for their cytotoxic activities against cancer cell lines and their potential as carbonic anhydrase inhibitors, which is relevant for the development of anticancer agents . The structure-activity relationship studies help in identifying the pharmacophore and understanding the drug-sensitive pathways .